1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine

• IUPAC Name: 1-[4-[(2,6-dichlorophenyl)methyl]piperazin-1-yl]-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C16H22Cl2N2O/c1-16(2,3)15(21)20-9-7-19(8-10-20)11-12-13(17)5-4-6-14(12)18/h4-6H,7-11H2,1-3H3
• InChI Key: ZDKDYRPJNNCPTK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCN(CC1)CC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C16H22Cl2N2O
• Molecular Weight: 329.3 g/mol

Description

1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine, also known as MBZP, is a chemical compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential therapeutic properties, particularly in the treatment of psychiatric disorders such as depression and anxiety. In

Mechanism of Action

The exact mechanism of action of 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine is not fully understood, but it is believed to act primarily as a serotonin receptor agonist and a dopamine receptor antagonist. By modulating the activity of these neurotransmitters in the brain, 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine may help to regulate mood and reduce anxiety.
Biochemical and Physiological Effects:
Studies have shown that 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine can increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant effects. Additionally, 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. This suggests that 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine may have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine in lab experiments is that it has been extensively studied and its pharmacological properties are well understood. Additionally, 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine has a relatively low toxicity profile and is generally well tolerated in animal models. However, one limitation of using 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine in lab experiments is that it has not yet been approved for human use and its long-term safety profile is not fully understood.

Future Directions

There are several potential future directions for research on 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine. One area of interest is the development of more potent and selective 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine analogs that may have greater therapeutic potential. Additionally, further studies are needed to better understand the mechanism of action of 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine and its potential use in the treatment of psychiatric and neurodegenerative disorders. Finally, more research is needed to determine the long-term safety profile of 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine and its potential for use in human patients.

Scientific Research Applications

1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine has been studied extensively for its potential therapeutic properties, particularly in the treatment of psychiatric disorders such as depression and anxiety. It has been shown to have anxiolytic and antidepressant effects in animal models, and preliminary clinical studies have suggested that it may be effective in treating anxiety and depression in humans. Additionally, 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine has been studied for its potential use as a cognitive enhancer and as a treatment for substance abuse disorders.